Cas no 81226-96-2 ((2E)-3-(2-hydroxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(2-hydroxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one
• CAS No: 81226-96-2
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 986527
• PubChem ID: 5383463
• Update Time: 2025-04-20

(2E)-3-(2-hydroxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-hydroxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one
• (E)-3-(2-hydroxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one
• 3-(2-hydroxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one
• DTXSID20419372
• NSC139719
• SCHEMBL5084324
• SCHEMBL5084329
• NSC170283
• (e)-3-(2-hydroxyphenyl)-1-(4-methylphenyl)-2-propen-1-one
• Z56755769
• NSC-170283
• 7645-95-6
• BS-3358
• NSC-139719
• 3-(2-hydroxyphenyl)-1-(4-methylphenyl)-2-propen-1-one
• 81226-96-2
• AKOS001025443
• STL025239

• Inchi： 1S/C16H14O2/c1-12-6-8-14(9-7-12)16(18)11-10-13-4-2-3-5-15(13)17/h2-11,17H,1H3/b11-10+
• InChI Key： WWNBWYJVZCFWRS-ZHACJKMWSA-N
• SMILES： OC1C=CC=CC=1/C=C/C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 238.099379685g/mol
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų